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Compound of Interest

Compound Name: Sphingosine (d18:1(14Z))

Cat. No.: B15581251 Get Quote

Essential guidance for the safe handling and disposal of Sphingosine (d18:1(14Z)), a critical

component in sphingolipid research. This document provides immediate, procedural steps to

ensure the safety of laboratory personnel and compliance with environmental regulations.

For researchers and drug development professionals, the integrity of their work and the safety

of their environment are paramount. Atypical sphingolipids like Sphingosine (d18:1(14Z)) are

at the forefront of cellular signaling research.[1] Proper management of these compounds, from

handling to disposal, is a critical aspect of laboratory operations. This guide outlines the

necessary procedures for the safe disposal of Sphingosine (d18:1(14Z)), ensuring a secure

and compliant research environment.

Chemical and Physical Properties
Understanding the properties of Sphingosine (d18:1(14Z)) is the first step toward safe

handling and disposal. While a specific Safety Data Sheet (SDS) for the (14Z) isomer is not

readily available, data for the common D-erythro-sphingosine (d18:1) isomer provides a strong

basis for procedural safety.
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Property Data

Chemical Formula C₁₈H₃₇NO₂

Molecular Weight 299.5 g/mol

Appearance Crystalline solid

Solubility
Miscible in ethanol. Soluble in DMF (10 mg/ml)

and DMSO (2 mg/ml).[1]

Storage Store at -20°C for long-term stability.[2]

Hazard Identification and Personal Protective
Equipment (PPE)
Based on the information for the closely related Sphingosine (d18:1), this compound should be

treated as a potential irritant.

Potential Hazards:

Causes skin irritation.

Causes serious eye irritation.

May cause respiratory irritation.

Required Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles.

Hand Protection: Wear compatible chemical-resistant gloves.

Skin and Body Protection: Wear a laboratory coat.

Respiratory Protection: Use in a well-ventilated area or with a fume hood.

Step-by-Step Disposal Procedures
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Adherence to a standardized disposal protocol is essential. The following steps provide a clear

workflow for the safe disposal of Sphingosine (d18:1(14Z)).

Segregation: All waste containing Sphingosine (d18:1(14Z)), including unused product,

contaminated labware (e.g., pipette tips, vials), and contaminated PPE, must be segregated

from general laboratory waste.

Waste Collection:

Solid Waste: Collect in a designated, leak-proof, and clearly labeled hazardous waste

container. The label should include the chemical name, concentration, and hazard

symbols.

Liquid Waste: Collect in a designated, leak-proof, and clearly labeled hazardous waste

container. Ensure the container is compatible with the solvents used to dissolve the

sphingosine. Do not mix with incompatible waste streams.

Storage of Waste: Store the sealed hazardous waste container in a designated, well-

ventilated, and secure area away from incompatible materials.

Final Disposal: Arrange for the collection and disposal of the hazardous waste through a

licensed environmental services provider. Never dispose of Sphingosine (d18:1(14Z)) down

the drain or in the regular trash.[3][4]

Experimental Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Sphingosine (d18:1(14Z)).
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Figure 1: Disposal Workflow for Sphingosine (d18:1(14Z))
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Figure 1: Disposal Workflow for Sphingosine (d18:1(14Z))

Disclaimer: This information is intended as a guide for trained laboratory personnel. Always

consult your institution's specific safety protocols and local regulations for chemical waste

disposal. In the absence of a specific SDS for Sphingosine (d18:1(14Z)), it is prudent to

handle it with the same precautions as its better-characterized isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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